Cas no 101798-76-9 (4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride)

• Product Name: 4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride
• CAS No: 101798-76-9
• MF: C₁₁H₁₅ClFNS
• MW: 247.759904146194
• MDL: MFCD04117760
• CID: 2090682
• PubChem ID: 13608000
• Update Time: 2025-05-25

4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((4-Fluorophenyl)thio)piperidine hydrochloride
• 4-(4-Fluorophenylthio)piperidine hydrochloride
• 4-(4-FLUOROPHENYLSULFANYL)PIPERIDINE HCL
• 4-(4-FLUOROPHENYLSULFANYL)PIPERIDINE HYDROCHLORIDE
• Piperidine, 4-[(4-fluorophenyl)thio]-, hydrochloride (1:1)
• 4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride
• 4-(4-Fluoro-phenylsulfanyl)-piperidine hydrochloride
• MFCD04117760
• AKOS024464254
• 4-((4-fluorophenyl)thio)piperidinehydrochloride
• DB-058703
• EN300-236104
• AS-45223
• 4-(4-Fluorophenylsulfanyl)piperidine, HCl
• 4-(4-fluorophenyl)sulfanylpiperidine;hydrochloride
• CS-0076639
• AR1853
• 101798-76-9
• F2167-0445
• FJAXUSZPOIHXJR-UHFFFAOYSA-N
• SCHEMBL2773983
• DTXSID20544875
• 4-[(4-fluorophenyl)thio]piperidine hydrochloride
• SB43594
• 4-[(4-Fluorophenyl)sulfanyl]piperidine--hydrogen chloride (1/1)

• MDL： MFCD04117760
• Inchi： 1S/C11H14FNS.ClH/c12-9-1-3-10(4-2-9)14-11-5-7-13-8-6-11;/h1-4,11,13H,5-8H2;1H
• InChI Key： FJAXUSZPOIHXJR-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)C1CCNCC1

Computed Properties

• Exact Mass: 247.0597765g/mol
• Monoisotopic Mass: 247.0597765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid

4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride

Comprehensive Overview of 4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride (CAS No. 101798-76-9)

4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride (CAS No. 101798-76-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and 4-fluorophenyl sulfanyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to binding affinity and selectivity in biological systems.

The compound’s hydrochloride salt form enhances its solubility, making it more suitable for experimental studies. Its CAS No. 101798-76-9 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Given the rising demand for novel therapeutic agents, 4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride is frequently discussed in contexts such as central nervous system (CNS) drug development and enzyme inhibition studies.

In recent years, the scientific community has shown increased interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where 4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride could play a pivotal role. Its sulfur-containing structure also makes it a candidate for investigating redox-modulating effects, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the compound’s piperidine core is a versatile scaffold found in many FDA-approved drugs. This has led to inquiries about its structure-activity relationships (SAR) and potential as a lead compound. Laboratories often seek high-purity samples of CAS No. 101798-76-9 for in vitro and in vivo testing, emphasizing the need for reliable synthesis protocols and analytical characterization.

Another area of interest is the compound’s potential role in GPCR (G-protein-coupled receptor) modulation, a key mechanism in many therapeutic interventions. With the rise of computational drug design, researchers are using molecular docking simulations to predict how 4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride interacts with specific protein targets. This approach aligns with the broader shift toward AI-driven drug discovery, a topic frequently searched in academic and industrial circles.

Environmental and green chemistry considerations are also relevant, as the synthesis of fluorinated and sulfur-containing compounds often involves hazardous reagents. Innovations in catalytic methods and solvent-free reactions are being explored to improve the sustainability of producing CAS No. 101798-76-9. These advancements resonate with the global push for eco-friendly chemical processes.

In summary, 4-[(4-fluorophenyl)sulfanyl]piperidine hydrochloride (CAS No. 101798-76-9) represents a promising candidate for multidisciplinary research. Its unique chemical features and potential applications in drug development, neuropharmacology, and computational chemistry make it a compound worth watching in the evolving landscape of biomedical science.